Nonanebis(peroxoic acid) mediated efficient and selective oxidation of sulfide†
New Journal of Chemistry Pub Date: 2015-10-21 DOI: 10.1039/C5NJ02616D
Abstract
Two efficient and rapid protocols for the selective oxidation of sulfide in the presence of various oxidizable functionalities such as –CHO, –CH2–OH, alkene and tert amine were investigated, using nonanebis(peroxoic acid) as an oxidant. The acetonitrile based system offers selective oxidation to sulfoxide and sulfone, while the water based system gives selective sulfone formation with a high conversion and 90–100% selectivity. Recovery and recycling of the parent acid of up to 75–80% was achieved in the water based protocol.
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CAS no.: 1303-88-4
